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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecyl methyl sulfide is an amphiphilic molecule with a long hydrophobic dodecyl chain and
a polar thioether head group, positioning it as a potentially valuable non-ionic surfactant for the
formulation of microemulsions. Microemulsions are thermodynamically stable, isotropic
systems of oil, water, and surfactant, often in combination with a co-surfactant.[1][2][3] Their
unique properties, such as high interfacial area, low interfacial tension, and the ability to
solubilize both lipophilic and hydrophilic drugs, make them attractive vehicles for advanced
drug delivery.[4][5][6][7] These application notes provide a comprehensive overview and
detailed protocols for the utilization of dodecyl methyl sulfide in the development of
microemulsion-based drug delivery systems.

Physicochemical Properties of Dodecyl Methyl
Sulfide

A thorough understanding of the physicochemical properties of dodecyl methyl sulfide is
essential for the successful formulation of stable and effective microemulsions.
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Property Value Reference
Molecular Formula Ci3H2sS [8]
Molecular Weight 216.43 g/mol [819]
Appearance Colorless liquid [8]
Density 0.816 g/mL at 25 °C [9][10]
Boiling Point 110 °C at 0.2 mmHg [9][10]
Refractive Index (n20/D) 1.4610 9]

N Insoluble in water; soluble in
Solubility ]

organic solvents

Hydrophile-Lipophile Balance Estimated to be low (indicative 3]
(HLB) of lipophilicity)

Experimental Protocols

Protocol 1: Determination of Critical Micelle
Concentration (CMC) of Dodecyl Methyl Sulfide

The Ciritical Micelle Concentration (CMC) is the concentration of a surfactant above which
micelles spontaneously form.[11] Determining the CMC is a critical first step in characterizing a
new surfactant. The surface tension method is a widely used and reliable technique.[1]

Objective: To determine the CMC of dodecyl methyl sulfide in an agueous solution.

Materials:

Dodecyl methyl sulfide

Deionized water

Tensiometer (Du Nouy ring or Wilhelmy plate)

High-precision analytical balance

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/77287
https://pubchem.ncbi.nlm.nih.gov/compound/77287
https://www.sigmaaldrich.com/TW/zh/product/aldrich/641480
https://pubchem.ncbi.nlm.nih.gov/compound/77287
https://www.sigmaaldrich.com/TW/zh/product/aldrich/641480
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8250539.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/641480
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8250539.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/641480
https://www.researchgate.net/post/What_is_the_best_combination_of_surfactants_in_terms_of_HLB_value_to_be_used_to_form_a_stable_W_O_O_microemulsion_system
https://www.benchchem.com/product/b1585573?utm_src=pdf-body
https://en.wikipedia.org/wiki/Critical_micelle_concentration
https://surfactant.alfa-chemistry.com/methods-to-determine-critical-micelle-concentration-cmc.html
https://www.benchchem.com/product/b1585573?utm_src=pdf-body
https://www.benchchem.com/product/b1585573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Glassware
Procedure:

e Prepare a stock solution of dodecyl methyl sulfide in deionized water at a concentration
significantly above the expected CMC.

o Prepare a series of dilutions from the stock solution to obtain a range of concentrations.
o Calibrate the tensiometer according to the manufacturer's instructions.

o Measure the surface tension of each dilution, starting from the lowest concentration.

» Record the surface tension value for each concentration.

o Plot the surface tension as a function of the logarithm of the dodecyl methyl sulfide
concentration.

e The CMC is the point at which the surface tension ceases to decrease significantly with
increasing surfactant concentration. This is identified as the inflection point in the plot.[1]

Data Presentation:
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Dodecyl Methyl Sulfide Concentration .
Surface Tension (mN/m)

(mol/L)

1.0x 10-% 72.0
1.0x10°3 65.3
5.0x1073 58.1
1.0x 104 52.4
50x 104 45.2
1.0x 1073 38.9
5.0x1073 35.1
1.0x102 35.0
5.0x 1072 34.9

Note: The data presented in this table is hypothetical and for illustrative purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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